Cas no 1462-98-2 (N-(1,1-dimethylethyl)-β-Alanine ethyl ester)

• Product Name: N-(1,1-dimethylethyl)-β-Alanine ethyl ester
• CAS No: 1462-98-2
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD01475854
• CID: 1078461
• PubChem ID: 3804063
• Update Time: 2025-10-22

N-(1,1-dimethylethyl)-β-Alanine ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(tert-butylamino)propanoate
• AC1L5NSF
• AC1Q5L2T
• AG-K-94967
• AR-1I8677
• CTK4D6651
• ethyl 3-(t-butylamino)propanoate
• ethyl 3-(tert-butylamino)3-oxopropanoate
• ethyl 3-tert-buthylamino-3-oxopropanoate
• ethyl t-butylamidoacetate
• Malonamicacid, N-tert-butyl-, ethyl ester (8CI)
• Malonsaeure-ethylester-tert.-butylamid
• NSC75982
• N-tert.-Butyl-Malonsaeuremonamid-monoethylester
• N-tert-butyl(ethoxycarbonyl)acetamide
• tBuNHCOCH2COOEt
• MFCD01475854
• BAA46298
• MRBYLBKVCAGYBL-UHFFFAOYSA-N
• D84497
• EN300-127690
• 1462-98-2
• AKOS005289668
• SCHEMBL11186122
• N-(1,1-dimethylethyl)-β-Alanine ethyl ester

• MDL： MFCD01475854
• Inchi： 1S/C9H19NO2/c1-5-12-8(11)6-7-10-9(2,3)4/h10H,5-7H2,1-4H3
• InChI Key： MRBYLBKVCAGYBL-UHFFFAOYSA-N
• SMILES： O(CC)C(CCNC(C)(C)C)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

N-(1,1-dimethylethyl)-β-Alanine ethyl ester Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(1,1-dimethylethyl)-β-Alanine ethyl ester

Recent Advances in the Study of N-(1,1-dimethylethyl)-β-Alanine ethyl ester (CAS: 1462-98-2) in Chemical Biology and Pharmaceutical Research

N-(1,1-dimethylethyl)-β-Alanine ethyl ester (CAS: 1462-98-2) is a β-amino acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its tert-butyl and ethyl ester functional groups, serves as a key intermediate in the synthesis of various bioactive molecules, including peptides and peptidomimetics. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The unique structural features of this compound enable it to interact with biological targets in a selective manner, making it a valuable tool in medicinal chemistry.

One of the most notable advancements in the study of N-(1,1-dimethylethyl)-β-Alanine ethyl ester is its role in the synthesis of novel protease inhibitors. Proteases are enzymes that play critical roles in numerous physiological and pathological processes, and their dysregulation is associated with diseases such as cancer, viral infections, and inflammatory disorders. Researchers have utilized this compound as a building block to design and synthesize potent inhibitors targeting specific proteases. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of this compound in inhibiting the activity of SARS-CoV-2 main protease, highlighting its potential in antiviral drug development.

In addition to its applications in protease inhibition, N-(1,1-dimethylethyl)-β-Alanine ethyl ester has been investigated for its utility in peptide-based drug delivery systems. Peptides are increasingly being explored as carriers for targeted drug delivery due to their biocompatibility and ability to recognize specific cellular receptors. The tert-butyl group in this compound provides steric protection, enhancing the stability of peptide conjugates in biological environments. Recent research has shown that incorporating this compound into peptide backbones can improve the pharmacokinetic properties of peptide-drug conjugates, leading to enhanced therapeutic efficacy and reduced off-target effects.

Another area of interest is the use of N-(1,1-dimethylethyl)-β-Alanine ethyl ester in the development of fluorescent probes for bioimaging. Fluorescent probes are essential tools for visualizing biological processes at the molecular level. The ethyl ester moiety of this compound can be readily modified to incorporate fluorophores, enabling the design of probes with tailored optical properties. A study published in Analytical Chemistry reported the successful application of a derivative of this compound as a fluorescent label for tracking intracellular protein dynamics, showcasing its potential in live-cell imaging and diagnostics.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of N-(1,1-dimethylethyl)-β-Alanine ethyl ester. Recent efforts have focused on optimizing synthetic routes to improve yield and purity while minimizing environmental impact. Green chemistry approaches, such as the use of catalytic methods and renewable solvents, have been explored to address these challenges. For example, a recent patent application described an efficient and sustainable method for the synthesis of this compound using a heterogeneous catalyst, demonstrating the feasibility of scaling up production for industrial applications.

In conclusion, N-(1,1-dimethylethyl)-β-Alanine ethyl ester (CAS: 1462-98-2) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatile applications in drug discovery, peptide-based delivery systems, and bioimaging underscore its importance as a building block in medicinal chemistry. Ongoing research efforts are expected to further elucidate its potential and address existing challenges, paving the way for innovative therapeutic and diagnostic solutions. As the field advances, this compound is likely to remain a focal point for researchers seeking to develop novel bioactive molecules with enhanced efficacy and specificity.